Cas no 133933-77-4 (4-amino-3-(5-methylthiophen-2-yl)butanoic acid)

• Product Name: 4-amino-3-(5-methylthiophen-2-yl)butanoic acid
• CAS No: 133933-77-4
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 155048
• PubChem ID: 125916
• Update Time: 2025-04-19

4-amino-3-(5-methylthiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(5-methylthiophen-2-yl)butanoic acid
• 4-amino-3-(5-methyl-2-thienyl)butyric acid
• 2-Thiophenepropanoic acid, beta-(aminomethyl)-5-methyl-, (+-)-
• 4-Amtba
• 151563-53-0
• DTXSID20928353
• 133933-77-4
• BDBM50007107
• PD182042
• 4-Amino-3-(5-methyl-thiophen-2-yl)-butyric acid
• SCHEMBL341475
• EN300-1829671
• CHEMBL86144

• Inchi： 1S/C9H13NO2S/c1-6-2-3-8(13-6)7(5-10)4-9(11)12/h2-3,7H,4-5,10H2,1H3,(H,11,12)
• InChI Key： RPNWEWXYTFWDTR-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(CN)CC(=O)O

Computed Properties

• Exact Mass: 199.067
• Monoisotopic Mass: 199.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.244g/cm3
• Boiling Point: 353.7ºC at 760mmHg
• Flash Point: 167.7ºC
• Refractive Index: 1.581
• LogP: 2.27380